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Compound of Interest

Compound Name:
1-Benzyl-1H-imidazole-5-

carboxaldehyde

Cat. No.: B127406 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and synthesis of 1-Benzyl-1H-imidazole-5-carboxaldehyde, a key building block in medicinal

chemistry and organic synthesis.

Chemical Structure and Nomenclature
1-Benzyl-1H-imidazole-5-carboxaldehyde is a heterocyclic organic compound featuring an

imidazole ring substituted with a benzyl group at the 1-position and a carboxaldehyde group at

the 5-position.

IUPAC Name: 1-Benzyl-1H-imidazole-5-carboxaldehyde[1]

Synonyms: 3-Benzyl-3H-imidazole-4-carbaldehyde, 1-Benzyl-5-imidazolecarboxaldehyde[1]

CAS Number: 85102-99-4[2]

Molecular Formula: C₁₁H₁₀N₂O[2]

The structure of this compound is well-defined by its SMILES and InChI identifiers, which are

provided in the data table below.
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Structural Diagram
Caption: Chemical structure of 1-Benzyl-1H-imidazole-5-carboxaldehyde.

Physicochemical and Spectral Data
A summary of the key physicochemical and available spectral data for 1-Benzyl-1H-imidazole-
5-carboxaldehyde is presented in the table below. This data is crucial for its identification,

characterization, and use in various applications.

Property Value

Molecular Weight 186.21 g/mol

Appearance Off-white solid

Melting Point 46-49 °C

Purity ≥ 98% (HPLC)

SMILES O=Cc1cncn1Cc2ccccc2

InChI Key QONDAZCJAPQGRX-UHFFFAOYSA-N

¹³C NMR (CDCl₃) --INVALID-LINK--

Storage Conditions Store at 0-8°C

Note: Detailed ¹H NMR, IR, and Mass Spectrometry data are not readily available in the public

domain but can be obtained from commercial suppliers upon request.

Experimental Protocols
1-Benzyl-1H-imidazole-5-carboxaldehyde is a valuable intermediate in the synthesis of more

complex molecules, particularly in the development of pharmaceutical agents. While a specific,

detailed experimental protocol for its synthesis is not widely published, it can be prepared

through the N-alkylation of an appropriate imidazole precursor.

A general and widely used method for the N-alkylation of imidazoles is the reaction with an

alkyl halide in the presence of a base. The synthesis of 1-Benzyl-1H-imidazole-5-
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carboxaldehyde would likely proceed via the reaction of 4(5)-imidazolecarboxaldehyde with

benzyl bromide.

General Synthetic Approach: N-Alkylation of 4(5)-
Imidazolecarboxaldehyde
The following represents a generalized protocol for the N-alkylation of an imidazole, which can

be adapted for the synthesis of 1-Benzyl-1H-imidazole-5-carboxaldehyde.

Materials:

4(5)-Imidazolecarboxaldehyde

Benzyl bromide

Anhydrous potassium carbonate (K₂CO₃) or Sodium hydride (NaH)

Anhydrous acetonitrile (CH₃CN) or Tetrahydrofuran (THF)

Ethyl acetate

Saturated aqueous ammonium chloride solution

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure using Potassium Carbonate (a milder base):

To a solution of 4(5)-imidazolecarboxaldehyde (1.0 equivalent) in anhydrous acetonitrile, add

anhydrous potassium carbonate (2.0 equivalents).

Stir the suspension at room temperature.

Add benzyl bromide (1.05 equivalents) dropwise to the reaction mixture.

Continue stirring at room temperature for 2-4 hours, or until the reaction is complete as

monitored by Thin Layer Chromatography (TLC).
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Filter the reaction mixture to remove the inorganic salts and concentrate the filtrate under

reduced pressure.

Dissolve the residue in ethyl acetate and wash with water and then brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate in vacuo to obtain the crude product.

The crude 1-Benzyl-1H-imidazole-5-carboxaldehyde can be further purified by column

chromatography on silica gel.

Procedure using Sodium Hydride (a stronger base):

To a suspension of sodium hydride (1.1 equivalents) in anhydrous THF in a round-bottom

flask under an inert atmosphere (e.g., nitrogen or argon), add a solution of 4(5)-

imidazolecarboxaldehyde (1.0 equivalent) in anhydrous THF dropwise at 0°C.

Stir the reaction mixture at 0°C for 30 minutes, then allow it to warm to room temperature

and stir for an additional 30 minutes.

Cool the reaction mixture back to 0°C and add benzyl bromide (1.05 equivalents) dropwise.

Allow the reaction to warm to room temperature and stir for 2-4 hours, or until the reaction is

complete as monitored by TLC.

Carefully quench the reaction by the dropwise addition of saturated aqueous ammonium

chloride solution at 0°C.

Partition the mixture between water and ethyl acetate. Separate the organic layer, and

extract the aqueous layer with additional ethyl acetate.

Combine the organic layers and wash with water and brine.

Dry the organic phase over anhydrous sodium sulfate, filter, and evaporate the solvent in

vacuo to yield the crude product.

Purify the crude product by column chromatography on silica gel.
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Logical Workflow for Synthesis
The synthesis of 1-Benzyl-1H-imidazole-5-carboxaldehyde can be visualized as a

straightforward two-step logical workflow involving deprotonation of the imidazole nitrogen

followed by nucleophilic substitution.
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Caption: Generalized workflow for the synthesis of 1-Benzyl-1H-imidazole-5-
carboxaldehyde.

Applications in Research and Development
1-Benzyl-1H-imidazole-5-carboxaldehyde is a versatile intermediate with significant

applications in several areas of chemical research and development:

Pharmaceutical Synthesis: It serves as a crucial starting material for the synthesis of a wide

range of biologically active molecules. The imidazole moiety is a common scaffold in many

pharmaceutical agents, and the aldehyde group provides a reactive handle for further

molecular elaboration. Derivatives of this compound have been investigated for their

potential as antifungal and antibacterial agents.

Organic Synthesis: In organic chemistry, it is used as a building block for the construction of

more complex heterocyclic systems. The aldehyde functionality allows for a variety of

chemical transformations, including condensations, oxidations, and reductions.

Material Science: Imidazole derivatives are known to coordinate with metal ions, and as

such, 1-Benzyl-1H-imidazole-5-carboxaldehyde may have potential applications in the

development of novel materials, such as polymers and coatings.

Biochemical Research: This compound and its derivatives can be used as molecular probes

to study enzyme interactions and metabolic pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b127406#1-benzyl-1h-imidazole-5-carboxaldehyde-
structure-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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